Cas no 1872563-02-4 (Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate)

• Product Name: Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate
• CAS No: 1872563-02-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5747642
• PubChem ID: 130527523
• Update Time: 2025-10-31

Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1872563-02-4
• Methyl2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate
• Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate
• EN300-1138099

• Inchi： 1S/C9H14N2O2/c1-6-5-10-11(3)8(6)7(2)9(12)13-4/h5,7H,1-4H3
• InChI Key： DLASKGZCLCGVSN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Additional information on Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate

Comprehensive Analysis of Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate (CAS No. 1872563-02-4): Properties, Applications, and Industry Trends

The chemical compound Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate (CAS No. 1872563-02-4) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a pyrazole derivative, this esterified molecule combines a methyl propanoate backbone with a 1,4-dimethyl-1H-pyrazole moiety, making it a subject of interest in pharmaceutical research, agrochemical development, and specialty chemical synthesis. Its molecular formula, C9H14N2O2, and precise structural configuration contribute to its reactivity profile, which we will explore in detail.

In the context of current industry trends, researchers are increasingly focusing on heterocyclic compounds like Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate for their potential in drug discovery and crop protection. The pyrazole ring system present in this compound is particularly noteworthy, as it appears in numerous bioactive molecules with demonstrated anti-inflammatory, antimicrobial, and enzyme inhibitory properties. Recent publications in journals such as the Journal of Medicinal Chemistry highlight the growing importance of such N-containing heterocycles in addressing modern therapeutic challenges.

The synthesis of CAS 1872563-02-4 typically involves multi-step organic reactions, often starting from commercially available pyrazole precursors. Key steps may include alkylation, esterification, and catalytic coupling reactions, with careful control of reaction conditions to ensure high yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC confirms the structural integrity of the final product. These quality control measures are critical for applications requiring high-purity compounds, particularly in pharmaceutical intermediates and advanced material synthesis.

From a commercial perspective, the demand for specialized fine chemicals like Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate has been steadily increasing. Market analysis reports indicate growing interest from contract research organizations (CROs) and custom synthesis providers who require such building blocks for client projects. The compound's structural tunability makes it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs targeting various disease pathways.

Environmental and regulatory considerations for CAS 1872563-02-4 follow standard protocols for laboratory chemicals. Proper handling includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas, as recommended by OSHA guidelines. The compound's physicochemical properties—including its solubility profile, melting point, and stability under various conditions—are important factors for researchers determining its suitability for specific applications.

Looking ahead, the scientific community anticipates expanded applications for pyrazole-containing compounds like Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate. Emerging research areas include their potential use in metal-organic frameworks (MOFs), catalysis, and functional materials. The compound's ability to serve as a ligand in coordination chemistry opens additional possibilities in inorganic synthesis and material science applications.

For researchers seeking detailed technical information about 1872563-02-4, comprehensive spectral data and synthetic protocols are increasingly available through specialized chemical databases and research publications. The compound's entry in SciFinder and Reaxys provides valuable references for those investigating its properties or developing new applications. As with any specialized chemical, collaboration with experienced chemical suppliers and synthesis experts can facilitate access to high-quality material and technical support.

The growing body of literature on pyrazole derivatives suggests that compounds like Methyl 2-(1,4-dimethyl-1H-pyrazol-5-yl)propanoate will continue to play important roles in chemical innovation. Their combination of structural versatility and biological relevance positions them as valuable tools for addressing challenges in healthcare, agriculture, and advanced materials. As research progresses, we can expect to see new derivatives and applications emerging from this interesting class of compounds.